Cas no 1192814-14-4 (3-(1H-imidazol-5-yl)-Benzoic acid methyl ester)

• Product Name: 3-(1H-imidazol-5-yl)-Benzoic acid methyl ester
• CAS No: 1192814-14-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1101258
• PubChem ID: 58294157
• Update Time: 2025-04-20

3-(1H-imidazol-5-yl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-5-yl)-Benzoic acid methyl ester
• methyl 3-(1h-imidazol-4-yl)benzoate
• EN300-1753674
• 1192814-14-4
• SCHEMBL1502367

• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-4-2-3-8(5-9)10-6-12-7-13-10/h2-7H,1H3,(H,12,13)
• InChI Key： SIWHMUIRZJYNNK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1=CN=CN1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų